Cas no 2137617-39-9 ([3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine)

• Product Name: [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine
• CAS No: 2137617-39-9
• MF: C₉H₁₉F₂NO₂
• MW: 211.249469995499
• CID: 5796300
• PubChem ID: 165837700
• Update Time: 2025-10-29

[3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137617-39-9
• EN300-788838
• [3-(2-ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine
• [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine

• Inchi： 1S/C9H19F2NO2/c1-3-12-7-9(10,11)8-14-6-5-13-4-2/h12H,3-8H2,1-2H3
• InChI Key： RXOBPVOJHRNVDS-UHFFFAOYSA-N
• SMILES： FC(COCCOCC)(CNCC)F

Computed Properties

• Exact Mass: 211.13838517g/mol
• Monoisotopic Mass: 211.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5Ų

Additional information on [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine

[3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine - A Comprehensive Overview

The compound [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine (CAS No. 2137617-39-9) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of tertiary amines and is characterized by its complex structure, which includes a difluorinated propyl group substituted with an ethoxyethoxy moiety and an ethylamine component. The molecule's intricate design makes it a valuable compound in various chemical and pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine. Researchers have employed novel catalytic methods and optimized reaction conditions to enhance the yield and purity of this compound. For instance, studies published in the *Journal of Organic Chemistry* have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the ethoxyethoxy group with high precision. These methodologies not only improve the scalability of the synthesis but also reduce environmental impact by minimizing waste generation.

The structural features of [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine contribute significantly to its pharmacological activity. The presence of two fluorine atoms on the propyl chain introduces electronic effects that can modulate the compound's interactions with biological targets. Additionally, the ethoxyethoxy group enhances solubility and bioavailability, making this compound a promising candidate for drug delivery systems. Recent in vitro studies have demonstrated its potential as a ligand in metalloenzyme inhibition, particularly in targeting zinc-dependent enzymes involved in neurodegenerative diseases.

In terms of industrial applications, [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine has found utility as an intermediate in the synthesis of advanced materials. Its ability to form stable amide bonds under mild conditions makes it an ideal building block for constructing polymeric materials with tailored mechanical properties. Research published in *Macromolecules* has shown that polymers derived from this compound exhibit exceptional thermal stability and mechanical resilience, making them suitable for high-performance applications in aerospace and electronics.

The environmental impact of [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine has also been a subject of recent scrutiny. Studies conducted by environmental chemists have assessed its biodegradation pathways and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems. Furthermore, acute toxicity tests reveal low mammalian toxicity, which aligns with its safe handling in industrial settings.

Looking ahead, the development of novel derivatives of [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine is expected to expand its application scope further. Scientists are exploring modifications to the ethoxypolyethylene glycol chain to enhance its compatibility with various biological systems. These efforts are driven by the growing demand for versatile chemical tools that can address complex challenges in medicine and materials science.

In conclusion, [3-(2-Ethoxyethoxy)-2,2-difluoropropyl](ethyl)amine (CAS No. 2137617-39-9) stands as a testament to modern chemical innovation. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new potentials for this compound, its role in shaping future technologies and therapeutic interventions is poised to grow significantly.